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Compound of Interest

Compound Name:
Dimethyl cyclohexane-1,2-

dicarboxylate

Cat. No.: B7819439 Get Quote

An In-depth Technical Guide to the Physical Properties of Dimethyl Cyclohexane-1,2-
dicarboxylate

This technical guide provides a comprehensive overview of the core physical properties of

dimethyl cyclohexane-1,2-dicarboxylate, a significant compound in various chemical

syntheses. The document is intended for researchers, scientists, and professionals in drug

development and organic chemistry, offering detailed data, experimental methodologies, and

logical workflows.

Compound Overview
Dimethyl cyclohexane-1,2-dicarboxylate (C₁₀H₁₆O₄) is a diester of cyclohexanedicarboxylic

acid.[1][2] It exists as two primary stereoisomers: cis and trans. These isomers, while sharing

the same molecular formula and weight, exhibit distinct physical properties due to their different

spatial arrangements. The compound is typically a colorless to pale yellow liquid and serves as

an important intermediate in organic synthesis.[2][3]

Quantitative Physical Properties
The physical properties of the cis and trans isomers of dimethyl cyclohexane-1,2-
dicarboxylate are summarized in the table below for clear comparison.
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Property cis-isomer trans-isomer

CAS Number 1687-29-2[1][2] 3205-35-4[4]

Molecular Formula C₁₀H₁₆O₄[1][2] C₁₀H₁₆O₄[4]

Molecular Weight 200.23 g/mol [1][5] 200.23 g/mol [4]

Appearance
Colorless to almost colorless

clear liquid[2][3]

Colorless to light yellow

liquid[6]

Density 1.12 g/mL[1][3] 1.10 g/mL[6]

Boiling Point 111 °C @ 5 mmHg[1][3][7] 75 °C @ 0.8 mmHg[6]

Refractive Index 1.4570 - 1.4610[7] 1.4520 - 1.4560[6]

Vapor Pressure 0.0133 mmHg @ 25°C[2] 0.0133 mmHg @ 25°C

Solubility

Insoluble in water; Soluble in

organic solvents like ethers

and alcohols.

Insoluble in water; Soluble in

organic solvents like ethers

and alcohols.

Storage
Room Temperature, Sealed in

dry conditions.[7]

Room Temperature, Sealed in

dry conditions.[6]

Experimental Protocols
Detailed methodologies for determining key physical properties are outlined below.

Determination of Density
The density of liquid dimethyl cyclohexane-1,2-dicarboxylate can be determined using the

pycnometer (density bottle) method or by direct measurement of mass and volume.[8]

Objective: To accurately measure the density (mass per unit volume) of the liquid ester.

Apparatus:

Analytical balance (accurate to ±0.001 g)

Graduated cylinder (e.g., 25 mL or 50 mL) or a volumetric flask[9]
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Thermometer

Beaker

Procedure:

Measure Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the analytical

balance and tare the mass to zero, or record the mass (m₁).[8]

Measure Volume of Liquid: Carefully pour a specific volume of dimethyl cyclohexane-1,2-
dicarboxylate into the graduated cylinder (e.g., 20 mL). Read the volume (V) from the

bottom of the meniscus at eye level to avoid parallax error.[8][9]

Measure Mass of Filled Cylinder: Place the graduated cylinder containing the liquid back on

the balance and record the new mass (m₂).[8]

Calculate Mass of Liquid: The mass of the liquid (m) is calculated by subtracting the mass of

the empty cylinder from the mass of the filled cylinder (m = m₂ - m₁).[9]

Calculate Density: Use the formula ρ = m/V to calculate the density.[8]

Record Temperature: Measure and record the ambient temperature, as density is

temperature-dependent.

Repeatability: For accuracy, repeat the measurement at least three times and calculate the

average density.[9]

Determination of Boiling Point
The boiling point is a critical indicator of purity for esters.[10] The reflux or distillation method

can be employed for its determination.[11]

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus:

Distillation flask or round-bottomed flask (e.g., 50 mL)
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Condenser

Thermometer (placed correctly with the bulb just below the side arm of the distillation head)

Heating mantle or sand bath[11]

Boiling chips or a magnetic stir bar[11]

Receiving flask

Procedure:

Setup: Assemble a simple distillation apparatus. Place approximately 5-10 mL of dimethyl
cyclohexane-1,2-dicarboxylate and a few boiling chips into the distillation flask.[11]

Heating: Gently heat the flask. The liquid will begin to boil and its vapor will rise.

Temperature Stabilization: Observe the thermometer. The temperature will rise and then

stabilize as the vapor surrounds the thermometer bulb and the liquid begins to condense and

collect in the receiving flask.[12]

Record Boiling Point: The stable temperature recorded during the distillation of the bulk of

the liquid is the boiling point.[11]

Record Atmospheric Pressure: Record the barometric pressure, as boiling point varies with

pressure. The boiling points listed in the table are at reduced pressures (vacuum distillation).

Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of

liquid density.
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Calculate Density
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Caption: Workflow for Experimental Determination of Liquid Density.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b7819439?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7819439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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